

Technical Guide: Probing GABAergic Neurotransmission with CGP 35348

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Cgp 35949
CAS No.: 111130-13-3
Cat. No.: B1668496

[Get Quote](#)

Important Disambiguation Note: Database analysis indicates that **CGP 35949** is a potent Leukotriene D4 (LTD4) antagonist used in asthma and inflammation research, not a GABAergic modulator. Based on the context of "GABAergic neurotransmission," this guide assumes the intended subject is CGP 35348, the classic, brain-penetrant GABA-B receptor antagonist often cited in similar alphanumeric series (e.g., CGP 35348, CGP 55845).[\[1\]](#)

Part 1: Executive Summary & Mechanistic Logic

The Role of CGP 35348 in GABAergic Research

CGP 35348 (3-Amino-propyl-diethoxymethyl-phosphinic acid) serves as a critical pharmacological tool for isolating the slow, metabotropic component of inhibitory neurotransmission. Unlike GABA-A receptors, which are ionotropic chloride channels mediating fast inhibition, GABA-B receptors are G-protein-coupled receptors (GPCRs) that modulate neuronal excitability via downstream effectors.

CGP 35348 is distinguished by its ability to cross the blood-brain barrier (BBB) and its selectivity for GABA-B receptors, making it indispensable for in vivo cognitive studies and in vitro dissection of synaptic feedback loops.

Mechanism of Action


CGP 35348 acts as a competitive antagonist at the GABA-B receptor.[1] Its blockade prevents the binding of GABA (or agonists like baclofen), thereby inhibiting the activation of the G_{i/o} protein cascade.

Physiological Consequences of Blockade:

- Postsynaptic: Prevents the opening of G-protein-coupled Inwardly Rectifying Potassium (GIRK/Kir3) channels, blocking the slow inhibitory postsynaptic potential (slow-IPSP).
- Presynaptic (Autoreceptors): Blocks the inhibition of Voltage-Gated Calcium Channels (VGCCs). Normally, GABA-B activation inhibits Ca²⁺ influx, reducing neurotransmitter release. CGP 35348 "disinhibits" the terminal, enhancing the release of GABA (and glutamate on heteroreceptors).

Visualization: The GABA-B Signaling Blockade

The following diagram illustrates the pathway blocked by CGP 35348, highlighting the divergence between pre- and post-synaptic mechanisms.



[Click to download full resolution via product page](#)

Caption: CGP 35348 competitively binds to the GABA-B receptor, preventing G_{i/o} coupling and subsequent modulation of Adenylyl Cyclase, GIRK, and VGCCs.

Part 2: Experimental Applications & Protocols

In Vitro Electrophysiology: Isolating the Slow IPSP

A primary application of CGP 35348 is confirming the identity of inhibitory postsynaptic potentials (IPSPs).

The Challenge: Electrical stimulation of afferent fibers often elicits a mixed synaptic response (AMPA/NMDA EPSPs + GABA-A Fast IPSP + GABA-B Slow IPSP). The Solution: Use CGP 35348 to selectively abolish the late hyperpolarizing component.

Protocol: Whole-Cell Patch Clamp (Hippocampal Slice)

- Preparation: Acute hippocampal slices (300-400 μm) from Sprague-Dawley rats.
- ACSF Composition: Standard ACSF bubbled with 95% O₂/5% CO₂.
- Pharmacological Isolation Cocktail:
 - DNQX (10-20 μM) or NBQX: To block AMPA/Kainate receptors.
 - APV (50 μM): To block NMDA receptors.
 - Picrotoxin (50-100 μM): To block GABA-A receptors.
 - Note: At this stage, stimulation should yield a pure GABA-B mediated slow IPSP (if recording intracellularly) or current (slow IPSC).

Step-by-Step Workflow:

- Baseline Recording: Stimulate Schaffer collaterals and record the slow IPSC in CA1 pyramidal neurons (Holding potential -50 mV to enhance driving force for K⁺).
- Drug Application: Perfuse CGP 35348 (100 μM - 1 mM).
 - Expert Insight: CGP 35348 has a relatively low affinity (IC₅₀ ~34 μM) compared to CGP 55845. High concentrations (up to 1 mM) are often required in slice physiology to ensure complete penetration and blockade of synaptic receptors.

- Validation: Observe the elimination of the slow outward current.
- Washout: CGP 35348 washes out relatively quickly (10-20 mins) compared to the high-affinity antagonist CGP 55845 (which is practically irreversible on acute timescales).

Paired-Pulse Depression (Presynaptic Autoreceptor Assay)

GABA-B autoreceptors on GABAergic terminals act as a "brake" on GABA release.

Protocol Logic:

- Deliver two stimuli (S1 and S2) separated by a short interval (e.g., 200ms).
- Under control conditions, GABA released by S1 activates presynaptic GABA-B receptors, inhibiting Ca^{2+} influx and reducing release for S2 (Paired-Pulse Depression, PPD).
- Application of CGP 35348: Blocking these autoreceptors removes the "brake."
- Result: The PPD ratio (S2/S1) increases (i.e., less depression), confirming presynaptic GABA-B functionality.

Part 3: Comparative Data & Pharmacological Selection

Selecting the right antagonist is crucial for experimental integrity. CGP 35348 is often chosen for in vivo work due to BBB permeability, whereas CGP 55845 is preferred for high-affinity in vitro binding.

Table 1: GABA-B Antagonist Comparison

Feature	CGP 35348	CGP 55845	Application Note
Potency (IC50)	~34 μ M (Low Affinity)	~5 nM (High Affinity)	Use 55845 for nanomolar precision; 35348 for macro-level blockade. ^[2]
Binding Type	Competitive	Competitive	Both compete with GABA/Baclofen.
BBB Permeability	High	Limited/Variable	CGP 35348 is the gold standard for systemic injection (i.p.) behavior studies.
Washout Profile	Reversible (Fast)	Very Slow / Irreversible	Use 35348 if you need to recover the response in the same slice.
Selectivity	High for GABA-B	High for GABA-B	Negligible affinity for GABA-A.

Data Interpretation: Dose-Response

When designing in vivo experiments (e.g., Passive Avoidance tasks), dose selection is non-linear.

- Low Dose (10-50 mg/kg i.p.): May preferentially block postsynaptic receptors.
- High Dose (100-200 mg/kg i.p.): Required to block presynaptic autoreceptors effectively.

Part 4: References

- Olpe, H. R., et al. (1990). "CGP 35348: a centrally active blocker of GABAB receptors."^[1] European Journal of Pharmacology. [Link](#)
- Bittiger, H., et al. (1993). "GABAB receptor antagonists: from tetraphthalimides to phosphinic acids." Trends in Pharmacological Sciences. [Link](#)

- Deisz, R. A. (1999).[3] "The GABAB antagonist CGP 55845A reduces presynaptic GABAB actions in neocortical neurons of the rat in vitro." [3] Neuroscience. [Link](#)
- Gillani, Q., et al. (2014).[1] "CGP 35348, GABAB Receptor Antagonist, Has a Potential to Improve Neuromuscular Coordination and Spatial Learning in Albino Mouse following Neonatal Brain Damage." [1][4] BioMed Research International.[1] [Link](#)
- Tocris Bioscience. "CGP 35348 Product Information." Tocris. [Link](#)
- MedChemExpress. "**CGP 35949** (LTD4 Antagonist) Product Information." MCE. [Link](#)(Included for disambiguation verification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [medchemexpress.com](https://www.medchemexpress.com) [[medchemexpress.com](https://www.medchemexpress.com)]
- 2. [medchemexpress.com](https://www.medchemexpress.com) [[medchemexpress.com](https://www.medchemexpress.com)]
- 3. [apexbt.com](https://www.apexbt.com) [[apexbt.com](https://www.apexbt.com)]
- 4. CGP 35348, GABAB Receptor Antagonist, Has a Potential to Improve Neuromuscular Coordination and Spatial Learning in Albino Mouse following Neonatal Brain Damage - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/25811111/)]
- To cite this document: BenchChem. [Technical Guide: Probing GABAergic Neurotransmission with CGP 35348]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1668496/docs#technical-guide-probing-gabaergic-neurotransmission-with-cgp-35348>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)